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Get Quote

Understanding the properties of propylcyclopentane is the first step in managing its volatility. The table

below summarizes key quantitative data.

Property Value Source / Reference

CAS Number 2040-96-2 [1]

Molecular Formula C8H16 [1] [2]

Molecular Weight 112.21 g/mol [1]

Physical Description Clear, colorless, mobile, flammable liquid [2]

Boiling Point 130.95 °C [1]

Flash Point 18 °C [1]

Density 0.78 g/mL at 20 °C [1]

Vapor Pressure 12.3 mmHg at 25 °C [2]

Water Solubility 2.04 mg/kg at 25 °C [2]

Log P (Octanol/Water) 3.63 [2]
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These properties clearly indicate a highly volatile and flammable liquid. The low flash point and significant

vapor pressure at room temperature mean it can easily form flammable vapor-air mixtures in the laboratory

[1] [2] [3].

Safe Handling & Storage Protocols

Due to its high volatility and flammability, strict safety protocols are essential to prevent fire, explosion, and

health risks.

Engineering Controls: Always use a fume hood or ensure adequate local exhaust ventilation to

maintain vapor concentrations below exposure limits and prevent the buildup of flammable vapors [4].

Personal Protective Equipment (PPE)

Gloves: Wear chemical-resistant gloves (e.g., nitrile) to prevent skin contact.

Eye Protection: Use safety goggles or a face shield to guard against splashes.
Respiratory Protection: If ventilation is insufficient and exposure is likely, use a suitable

respirator.
Lab Coat: Wear a protective lab coat or apron [4].

Handling Procedures:

Minimize Quantities: Use the smallest amount necessary for your experiment.
Control Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use

equipment rated for flammable materials.
Grounding and Bonding: When transferring liquids, ground and bond containers to prevent

static discharge buildup [4].

Storage Guidelines:

Flammable Storage Cabinet: Store in a certified flammable liquids storage cabinet.

Cool and Well-Ventilated Area: Keep in a cool, well-ventilated place, away from direct sunlight
and incompatible materials like strong oxidizers.

Proper Containers: Use tightly sealed, approved containers to prevent leakage of vapors or
liquid.

Segregation: Store separately from incompatible substances [4].
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Troubleshooting Common Issues (FAQs)

Q1: The propylcyclopentane in my reaction flask is evaporating much faster than anticipated. How

can I control this?

Potential Cause: High volatility and increased temperature are likely accelerating evaporation.

Solution: Ensure the reaction setup is properly sealed and cooled if necessary. Conduct all
procedures in a fume hood to safely manage vapors. Using a reflux condenser can help contain the

solvent.

Q2: I smell a strong, ether-like odor near my workbench. What should I do?

Immediate Actions: This indicates a vapor leak or spill.

Extinguish all ignition sources in the immediate area if it is safe to do so.
Increase ventilation by fully opening the fume hood sash or activating emergency exhaust.

Inspect containers and apparatus for leaks, poor seals, or spills.
Evacuate the area if the odor is strong and the source cannot be immediately contained.

Q3: A small spill has occurred outside the fume hood. How do I clean it up safely?

Spill Response:
Alert others in the area about the spill.

Wear appropriate PPE including gloves and goggles.
Use a spill kit suitable for flammable liquids. Use absorbent pads or inert material (e.g.,

vermiculite) to contain and soak up the liquid.
Place the contaminated absorbent in a designated hazardous waste container.

Do not use combustible materials like paper towels for large spills, as they can spread the
hazard. Never use water to flush the spill, as it will spread the contaminant [4].

Q4: How should I dispose of waste propylcyclopentane and contaminated materials?

Disposal: Collect all waste and contaminated materials (e.g., gloves, absorbents) in a tightly sealed,
properly labeled container that is compatible with flammable liquids. Follow your institution's

hazardous waste disposal regulations [4] [5].

Experimental Workflow for Safe Handling

The following diagram outlines the logical decision process for safely planning and executing an experiment

with propylcyclopentane.
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Start: Plan Experiment
with Propylcyclopentane

Review SDS and
Hazard Information

Confirm Fume Hood
Availability

Inspect and Prepare
Apparatus

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Perform Experiment
Minimizing Open Handling

Properly Seal and
Store Chemical

Dispose of Waste per
Institutional Protocol

End: Experiment Complete
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Key Takeaways for Researchers

Primary Hazard: The main challenge is its high flammability due to significant volatility at room

temperature. Risk management must focus on preventing vapor accumulation and contact with
ignition sources.

Critical Safety Measures: The non-negotiable controls are the use of a fume hood, strict PPE
compliance, and proper storage in flammable cabinets.

Emergency Preparedness: Know the location of spill kits and fire extinguishers. Immediately
report all incidents, including near-misses, to improve safety protocols [4] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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